molecular formula C10H14N2O2 B8735851 6-(Isopropylamino)-5-methylnicotinic acid

6-(Isopropylamino)-5-methylnicotinic acid

Cat. No. B8735851
M. Wt: 194.23 g/mol
InChI Key: SFPFGYLIXKFPNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(Isopropylamino)-5-methylnicotinic acid is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Isopropylamino)-5-methylnicotinic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Isopropylamino)-5-methylnicotinic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

5-methyl-6-(propan-2-ylamino)pyridine-3-carboxylic acid

InChI

InChI=1S/C10H14N2O2/c1-6(2)12-9-7(3)4-8(5-11-9)10(13)14/h4-6H,1-3H3,(H,11,12)(H,13,14)

InChI Key

SFPFGYLIXKFPNU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1NC(C)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-isopropylamino-5-methyl-nicotinic acid isopropyl ester (137 mg, 0.58 mmol) in 25% aq. HCl (5 mL) is stirred at 65° C. for 24 h before it is concentrated and dried to give the title compound (133 mg) as a yellow solid; LC-MS: tR=0.57 min, [M+1]+=195.54.
Name
6-isopropylamino-5-methyl-nicotinic acid isopropyl ester
Quantity
137 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.